Cas no 82925-01-7 (1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline)

• Product Name: 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline
• CAS No: 82925-01-7
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• MDL: MFCD09955195
• CID: 988342
• PubChem ID: 10427476
• Update Time: 2025-04-20

1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-2-(4-nitrophenethyl)-1,2,3,4-tetrahydroisoquinoline
• 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-[2-(4-nitrophenyl)ethyl]isoquinoline
• 1,2,3,4-Tetrahydro-6
• 6,7-dimethoxy-2-[2-(4-nitrophenyl)ethyl]-3,4-dihydro-1H-isoquinoline
• 6,7-Dimethoxy-2-[2-(4-nitro-phenyl)-ethyl]-1,2,3,4-tetrahydro-isoquinoline
• 82925-01-7
• APCRFYGXPUAKFD-UHFFFAOYSA-N
• SCHEMBL8789531
• CS-0006979
• DTXSID10439786
• AKOS016005132
• FT-0674992
• A864323
• 6,7-Dimethoxy-2-[2-(4-nitrophenyl)ethyl]-1,2,3,4-tetrahydroisoquinoline
• 1,2,3,4-tetrahydro-6,7-dimethoxy-2-[2-(4-nitrophenyl)ethyl]-Isoquinoline
• DS-020763
• 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline

• MDL： MFCD09955195
• Inchi： 1S/C19H22N2O4/c1-24-18-11-15-8-10-20(13-16(15)12-19(18)25-2)9-7-14-3-5-17(6-4-14)21(22)23/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key： APCRFYGXPUAKFD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CN(CCC1C=CC(=CC=1)[N+](=O)[O-])CC2)OC

Computed Properties

• Exact Mass: 342.15800
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.52000
• LogP: 3.67390